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Compound of Interest

Compound Name: Lead phthalate

Cat. No.: B1617697

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of lead
phthalate, with a particular focus on dibasic lead phthalate. The information is compiled from
various scientific sources to assist researchers, scientists, and professionals in drug
development and materials science.

Introduction

Lead phthalate refers to the lead salts of phthalic acid. These compounds exist in several
forms, including normal lead phthalate, monobasic lead phthalate, and dibasic lead
phthalate. Dibasic lead phthalate, in particular, has been utilized as a heat stabilizer in
polymers like PVC. This guide will detail the known chemical and physical properties of these
compounds, their synthesis, and reactivity.

Chemical and Physical Properties

The chemical and physical properties of lead phthalate can vary depending on its specific form
(normal, monobasic, or dibasic). The most commonly cited form in technical literature is dibasic
lead phthalate.

Quantitative Data Summary

The following tables summarize the available quantitative data for different forms of lead
phthalate. It is important to note that there are inconsistencies and gaps in the publicly
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available data for some properties.

Table 1: General Chemical Information

Normal Lead Monobasic Lead Dibasic Lead
Property
Phthalate Phthalate Phthalate
2Pb0O - Pb(CsH404) or
Molecular Formula CsHa04PDb[1] CsHa04Pb - PBO
CsHa06Pbs[2][3]
Molecular Weight 371.31 g/mol [1] - 817.71 g/mol [2][4]
) ] White crystalline
Appearance - White solid[5]
powder[2]
Table 2: Physical Properties
Property Dibasic Lead Phthalate Notes
Melting Point Not available Decomposes upon heating.

This value is reported in some

databases but is likely

N ) 378.3 °C at 760 mmHg indicative of decomposition
Boiling Point )

(questionable) temperature rather than a true
boiling point, as thermal
decomposition is expected.[6]

Density / Specific Gravity 4.6 g/lcm3[5]
Refractive Index 1.99[5]

Insoluble in water and
Solubility common solvents. Soluble in

nitric acid and acetic acid.[2]

Stability and Reactivity

Dibasic lead phthalate is recognized for its excellent thermal stability, which is why it has been
used as a heat stabilizer.[7] However, at elevated temperatures, it undergoes thermal
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decomposition. Studies suggest that the volatile products of its combustion in air include
phthalic anhydride and water.[6]

It is a weak acid salt, and its basic portion can react with acidic substances.[]

Experimental Protocols

The synthesis of lead phthalates can be achieved through the reaction of lead monoxide
(litharge) with phthalic acid or phthalic anhydride in an aqueous slurry. The stoichiometry of the
reactants determines whether the normal, monobasic, or dibasic salt is formed.

Synthesis of Dibasic Lead Phthalate

This protocol is based on the process described in U.S. Patent 2,412,784.[5]
Materials:

o Lead monoxide (Litharge, PbO)

e Phthalic acid (CsHeOa4) or Phthalic anhydride (CsH4O3)

o Deionized water

Equipment:

Reaction vessel with agitator and heating mantle

pH meter

Filtration apparatus

Drying oven

Procedure:

» Prepare an aqueous slurry of lead monoxide in the reaction vessel.

e Heat the slurry to a temperature between 75 °C and 95 °C while agitating continuously.
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e Slowly add phthalic acid to the heated slurry. The molar ratio of lead monoxide to phthalic
acid should be 3:1 to favor the formation of dibasic lead phthalate.

e Maintain the reaction temperature and agitation for a sufficient duration to ensure the
reaction goes to completion. The pH of the slurry can be monitored to track the progress of
the reaction.

e Once the reaction is complete, the resulting white precipitate of dibasic lead phthalate is
collected by filtration.

e The collected solid is washed with water to remove any unreacted starting materials or
byproducts.

e The final product is dried in an oven at an appropriate temperature.

Signaling Pathways and Logical Relationships

The synthesis of different lead phthalate species is a sequential process where the final
product is dependent on the molar ratio of the reactants. This relationship can be visualized as
a reaction pathway.

graph Synthesis_Pathway { graph [rankdir="LR", splines=true, nodesep=0.5, fontname="Arial",
fontsize=10, bgcolor="#F1F3F4", size="7.6,4", dpi=100]; node [shape=rectangle, style=filled,
fontname="Arial", fontsize=10, margin=0.1]; edge [fontname="Arial", fontsize=9];

// Nodes PbO [label="Lead Monoxide (PbO)", fillcolor="#4285F4", fontcolor="#FFFFFF"],
PhthalicAcid [label="Phthalic Acid", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Dibasic
[label="Dibasic Lead Phthalate\n(3 PbO : 1 Phthalic Acid)", fillcolor="#34A853",
fontcolor="#FFFFFF"]; Monobasic [label="Monobasic Lead Phthalate\n(2 PbO : 1 Phthalic
Acid)", fillcolor="#FBBCO05", fontcolor="#202124"]; Normal [label="Normal Lead Phthalate\n(1
PbO : 1 Phthalic Acid)", fillcolor="#FFFFFF", fontcolor="#202124", shape=ellipse];

// Edges PbO -> Dibasic [label="+ Phthalic Acid (1)", color="#5F6368"]; PhthalicAcid -> Dibasic
[color="#5F6368"]; Dibasic -> Monobasic [label="+ Phthalic Acid (2)", color="#5F6368"];
Monobasic -> Normal [label="+ Phthalic Acid (3)", color="#5F6368"]; }

Caption: Synthesis pathway of lead phthalates.
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The diagram above illustrates the stepwise reaction from lead monoxide and phthalic acid to
form the different species of lead phthalate. By controlling the stoichiometry, one can
selectively synthesize dibasic, monobasic, or normal lead phthalate.

Conclusion

This technical guide has summarized the key chemical properties of lead phthalate, with a
focus on dibasic lead phthalate. While there is a good understanding of its qualitative
properties and synthesis, there remains a need for more precise and consistent quantitative
data, particularly regarding its thermal behavior. The provided experimental protocol offers a
foundational method for its synthesis, and the logical diagram clarifies the synthetic
relationships between the different lead phthalate species. Researchers and professionals are
encouraged to consult primary literature and safety data sheets for the most current and
detailed information when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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